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Compound of Interest

Compound Name: 2,3-Dimethylpyridine-d9

Cat. No.: B15556901

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,3-Dimethylpyridine-d9 (2,3-Lutidine-d9). Due to the limited availability of specific
experimental data for the deuterated compound, this document also includes the physical
properties of its non-deuterated analog, 2,3-Dimethylpyridine, which serve as a close
approximation. Furthermore, this guide outlines standard experimental protocols for
determining key physical properties and presents a relevant synthetic workflow.

Compound Identification and Properties

2,3-Dimethylpyridine-d9 is an isotopically labeled form of 2,3-Dimethylpyridine, a common
reagent and intermediate in organic synthesis. Its deuteration makes it a valuable tool in
research, particularly in mechanistic studies, metabolic tracking, and as an internal standard in
mass spectrometry-based analyses.

Quantitative Data for 2,3-Dimethylpyridine-d9

The following table summarizes the key identification and physical data for 2,3-
Dimethylpyridine-d9.
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Property Value Citation(s)
Molecular Formula C7DsN [1]
Molecular Weight 116.21 g/mol [1][2]

CAS Number 350818-65-4 [1][2]
Synonyms 2,3-Lutidine-d9, 5,6-Di(methyl- 1]

d3)pyridine-2,3,4-d3

Isotopic Enrichment

>98 atom % D

[2](3]

Appearance

Neat

[1]

Storage Conditions

Room Temperature

[2]

Stability

Stable under recommended

storage conditions

[2]

Quantitative Data for 2,3-Dimethylpyridine (Non-
Deuterated Analog)

The physical properties of the non-deuterated analog, 2,3-Dimethylpyridine (2,3-Lutidine), are

presented below as a reference and reliable estimate for the deuterated compound.
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Property Value Citation(s)
Molecular Formula C7HsN [4115][6]
Molecular Weight 107.15 g/mol [4107]
CAS Number 583-61-9 [4161[7]
Appearance Clear, c.olo.rless to slightly 171l
yellow liquid
Density 0.945 g/mL at 25 °C [4][5][9]
Boiling Point 162-163 °C at 760 mmHg [4115119]
Melting Point -15°C [419]
Flash Point 50 °C (122 °F) - closed cup [41[8]
Refractive Index (n20/D) 1.508 [41[5]
pKa 6.57 at 25 °C [5]

Poorly soluble in water; soluble
- in organic solvents like
Solubility ] [5][10]
dichloromethane, ethyl

acetate, and DMSO.

Standard Experimental Protocols

While specific experimental reports for determining the physical properties of 2,3-
Dimethylpyridine-d9 are not readily available, the following sections describe standard, widely
accepted laboratory methodologies for these measurements.

Melting Point Determination (Capillary Method)

The melting point, or in this case, the freezing point, is determined by observing the
temperature at which the substance transitions between solid and liquid phases.

o Apparatus: Mel-Temp apparatus or Thiele tube, thermometer, glass capillary tubes (sealed at
one end).
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e Procedure:

o

A small amount of the liquid sample is introduced into a glass capillary tube, which is then
flash-frozen.

o The capillary tube is placed in a melting point apparatus, attached to a thermometer.

o The apparatus is heated slowly, typically at a rate of 1-2 °C per minute, to ensure thermal
equilibrium.

o The temperature at which the first drop of liquid forms is recorded as the beginning of the
melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

[¢]

For a pure substance, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination (Micro Method)

This method is suitable for determining the boiling point of small liquid samples.

o Apparatus: Thiele tube or small test tube, thermometer, capillary tube (sealed at one end),
heating oil (e.g., mineral oil), heat source.

e Procedure:
o A few milliliters of the liquid are placed into a small test tube.

o A capillary tube, sealed at one end, is placed into the test tube with its open end
submerged in the liquid.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing
heating oil.

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will escape, forming a stream of bubbles.
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o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tip.

o The heat source is removed, and the liquid is allowed to cool.

o The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is recorded as the boiling point. This is the temperature where the vapor pressure of
the liquid equals the atmospheric pressure.

Density Determination (Gravimetric Method)

The density is determined by measuring the mass of a known volume of the liquid.

e Apparatus: Pycnometer (a glass flask with a precise, known volume) or a graduated cylinder,
and an analytical balance.

e Procedure:

o The mass of the clean, dry pycnometer or graduated cylinder is accurately measured
using an analytical balance.

o The container is filled with the liquid to its calibrated volume mark. Care is taken to avoid
air bubbles.

o The mass of the liquid-filled container is measured.

o The mass of the liquid is calculated by subtracting the mass of the empty container from
the mass of the filled container.

o The density is calculated using the formula: Density = Mass / Volume.

o The temperature at which the measurement is made must be recorded, as density is
temperature-dependent.

Relevant Experimental Workflow

2,3-Dimethylpyridine is a precursor to 2,3-Dimethyl-4-nitropyridine-N-oxide, a critical
intermediate in the synthesis of proton pump inhibitors like lansoprazole. The following diagram
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illustrates the workflow for the nitration of 2,3-Dimethylpyridine-N-oxide, a key step in this
synthetic pathway.

G,S-Dimethylpyridine-N-oxida Goncentrated Sulfuric Acid (HzSOD Gotassium Nitrate (KNOaD

Starting /Claterials

1. Mix Starting Material

Mix 2,3-Dimethylpyridine-N-oxide with concentrated H2SOa. Nitrating Agent

2. Nitration (Addition)
Slowly add a solution of KNOs in H2SOa.
Maintain temperature at -10°C to 20°C.

3. Reaction (Heating)
Heat the mixture to 80°C - 120°C for 0.5-2 hours.

Reaction P

4. Quenching
Cool to room temperature and add water.

5. Extraction
Extract the aqueous mixture with Dichloromethane (CH2Clz2).

6. Isolation
Concentrate the organic phase to yield the final product.

& Isolation

(2,3-Dimethyl-4-nitropyridine-N-oxideD

Final Product

Figure 1. Synthetic Workflow for 2,3-Dimethyl-4-nitropyridine-N-oxide
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Synthetic workflow for a key derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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